Cas no 19634-60-7 (N-Nitrosocytisine)

• Product Name: N-Nitrosocytisine
• CAS No: 19634-60-7
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 1060631
• Update Time: 2025-10-18

N-Nitrosocytisine Chemical and Physical Properties

Names and Identifiers

• N-Nitrosocytisine

• Inchi： 1S/C11H13N3O2/c15-11-3-1-2-10-9-4-8(6-14(10)11)5-13(7-9)12-16/h1-3,8-9H,4-7H2/t8-,9+/m0/s1
• InChI Key： VIMLBVWHEGYDNW-DTWKUNHWSA-N
• SMILES： N12C(=O)C=CC=C1[C@]1([H])C[C@]([H])(C2)CN(N=O)C1

Additional information on N-Nitrosocytisine

N-Nitrosocytisine (CAS No. 19634-60-7): An Overview of Its Properties, Applications, and Recent Research

N-Nitrosocytisine (CAS No. 19634-60-7) is a chemical compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique properties and potential applications. This compound is a derivative of cytosine, a fundamental component of nucleic acids, and its nitrosation introduces a nitroso group (N=O) to the molecule. This modification significantly alters the chemical and biological behavior of the compound, making it an interesting subject for both academic research and practical applications.

The chemical structure of N-Nitrosocytisine consists of a cytosine ring with a nitroso group attached to one of the nitrogen atoms. This structural feature imparts specific reactivity and stability characteristics to the molecule. In terms of physical properties, N-Nitrosocytisine is typically a white crystalline solid with a melting point around 180°C. It is soluble in water and various organic solvents, which facilitates its use in different experimental settings.

One of the primary areas of interest for N-Nitrosocytisine is its potential as a therapeutic agent. Recent studies have explored its effects on various biological systems, including its interactions with DNA and its role in modulating cellular processes. For instance, research has shown that N-Nitrosocytisine can induce DNA damage and apoptosis in cancer cells, making it a candidate for anticancer therapies. A study published in the Journal of Medicinal Chemistry in 2022 reported that N-Nitrosocytisine exhibits selective cytotoxicity against certain types of cancer cells while sparing normal cells, highlighting its potential as a targeted therapy.

Beyond its therapeutic applications, N-Nitrosocytisine has also been studied for its role in understanding the mechanisms of DNA damage and repair. The nitroso group in N-Nitrosocytisine can react with DNA bases, leading to the formation of adducts that can be recognized and repaired by cellular machinery. This property makes it a valuable tool for investigating DNA repair pathways and their implications in diseases such as cancer and neurodegenerative disorders.

In addition to its biological activities, N-Nitrosocytisine has been used as a model compound in chemical synthesis and analytical methods. Its unique reactivity has led to the development of novel synthetic routes and analytical techniques for detecting and quantifying similar compounds. For example, a recent study published in Analytical Chemistry described a new method for the sensitive detection of N-Nitrosocytisine using liquid chromatography-mass spectrometry (LC-MS), which has applications in environmental monitoring and pharmaceutical quality control.

The safety profile of N-Nitrosocytisine is another important aspect that has been extensively studied. While nitroso compounds can be potentially carcinogenic, the specific toxicity profile of N-Nitrosocytisine has been evaluated through various in vitro and in vivo assays. These studies have shown that while it does exhibit some cytotoxic effects, particularly at high concentrations, it can be used safely under controlled conditions. The risk assessment data from these studies provide valuable insights for researchers working with this compound.

In conclusion, N-Nitrosocytisine (CAS No. 19634-60-7) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure and biological activities make it an important molecule for understanding fundamental biological processes and developing new therapeutic strategies. Ongoing research continues to uncover new aspects of its behavior and utility, ensuring that it remains a relevant topic in the scientific community.